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Compound of Interest

Compound Name: Fenoxaprop-ethyl, (-)-

Cat. No.: B038666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fenoxaprop-ethyl is a selective post-emergence herbicide widely used to control annual and

perennial grass weeds in a variety of broad-leaved crops.[1] Its mode of action involves the

inhibition of acetyl-CoA carboxylase (ACCase), an enzyme crucial for fatty acid biosynthesis in

plants.[1] Due to its widespread agricultural use, regulatory bodies worldwide have established

maximum residue limits (MRLs) for fenoxaprop-ethyl and its metabolites in food and

environmental samples. Accurate and reliable monitoring of these residues is therefore

essential to ensure food safety and environmental protection.

This document provides detailed application notes and protocols for the analysis of

fenoxaprop-ethyl residues, utilizing Fenoxaprop-ethyl, (-)- as an analytical standard. High-

purity reference standards are critical for the accuracy and reliability of analytical results,

ensuring regulatory compliance and safety assessments.[2] These guidelines are intended for

researchers, scientists, and professionals involved in residue analysis and drug development.
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Property Value

Chemical Name
ethyl 2-[4-[(6-chloro-1,3-benzoxazol-2-

yl)oxy]phenoxy]propanoate

CAS Number 66441-23-4

Molecular Formula C₁₈H₁₆ClNO₅

Molecular Weight 361.78 g/mol

Appearance Coarse light beige to brown powder

Experimental Protocols
Accurate determination of fenoxaprop-ethyl and its primary metabolite, fenoxaprop acid,

requires robust analytical methodologies. The following sections detail protocols for sample

preparation and analysis using High-Performance Liquid Chromatography (HPLC) and Gas

Chromatography (GC) coupled with Mass Spectrometry (MS).

Protocol 1: Sample Preparation using QuEChERS
Method
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined

approach for the extraction of pesticide residues from various food and agricultural matrices.[3]

Materials:

Homogenized sample (e.g., fruit, vegetable, soil)

Acetonitrile (ACN)

Magnesium sulfate (anhydrous)

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent

Graphitized carbon black (GCB) (optional, for pigmented samples)
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C18 sorbent (optional, for high-fat samples)

50 mL centrifuge tubes

15 mL centrifuge tubes (for d-SPE)

High-speed centrifuge

Vortex mixer

Procedure:

Sample Weighing: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

Extraction:

Add 10-15 mL of acetonitrile to the sample tube.

If required, add an internal standard solution.

Cap the tube and shake vigorously for 1 minute to ensure thorough mixing.[4]

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl).

Immediately shake vigorously for 1 minute to prevent the agglomeration of salts.

Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes. This will separate the sample

into an upper acetonitrile layer (containing the analytes) and a lower layer of water and

sample solids.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer an aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing PSA,

anhydrous MgSO₄, and other sorbents as needed (GCB for pigments, C18 for fats).

Vortex the d-SPE tube for 1 minute.

Final Centrifugation and Collection:
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Centrifuge the d-SPE tube at high speed for 5 minutes.

Carefully collect the supernatant (the cleaned extract) and transfer it to a vial for analysis.

The extract can be acidified to protect base-sensitive pesticides.

Protocol 2: Analysis by HPLC-UV
This protocol is suitable for the quantification of fenoxaprop-ethyl in various environmental and

agricultural samples.

Instrumentation:

High-Performance Liquid Chromatograph with a UV detector

C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)[5][6]

Data acquisition and processing software

Reagents:

Fenoxaprop-ethyl analytical standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade)

Preparation of Standard Solutions:

Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Fenoxaprop-ethyl, (-)- standard

and dissolve it in 10 mL of acetonitrile.

Working Standards: Prepare a series of working standards by serial dilution of the stock

solution with acetonitrile to achieve a concentration range suitable for creating a calibration

curve (e.g., 0.05 to 5.0 µg/mL).

Chromatographic Conditions:
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Parameter Condition

Column C18 (4.6 x 150 mm, 5 µm)

Mobile Phase Acetonitrile and Methanol (gradient elution)[5]

Flow Rate 1.0 mL/min[6]

Injection Volume 20 µL[5][6]

UV Detection 280 nm[5][6]

Column Temperature 40°C

Analysis Procedure:

Inject the prepared sample extracts and working standards into the HPLC system.

Record the chromatograms and identify the peak corresponding to fenoxaprop-ethyl based

on the retention time of the standard.

Construct a calibration curve by plotting the peak area versus the concentration of the

working standards.

Quantify the amount of fenoxaprop-ethyl in the samples by comparing their peak areas to the

calibration curve.

Protocol 3: Analysis by LC-MS/MS
For higher sensitivity and selectivity, especially in complex matrices, LC-MS/MS is the preferred

method. This protocol is for the analysis of fenoxaprop-ethyl and its metabolite, fenoxaprop

acid.

Instrumentation:

Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS) with an

electrospray ionization (ESI) source.

C18 reversed-phase column
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Data acquisition and processing software

Reagents:

Fenoxaprop-ethyl and Fenoxaprop acid analytical standards

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid or Acetic acid

Preparation of Standard Solutions: Prepare stock and working standards for both fenoxaprop-

ethyl and fenoxaprop acid in a similar manner to the HPLC-UV protocol, using a suitable

solvent like acetonitrile.

LC-MS/MS Conditions:

Parameter Condition

Column C18 reversed-phase

Mobile Phase
A: Water with 0.1% Formic Acid, B: Acetonitrile

with 0.1% Formic Acid (gradient)

Flow Rate 0.2 - 0.4 mL/min

Injection Volume 5 - 10 µL

Ionization Mode
Electrospray Ionization (ESI), Positive or

Negative

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transitions (Example):

Fenoxaprop-ethyl: Precursor Ion → Product Ion 1 (Quantifier), Product Ion 2 (Qualifier)
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Fenoxaprop acid: Precursor Ion → Product Ion 1 (Quantifier), Product Ion 2 (Qualifier) (Note:

Specific MRM transitions should be optimized in the laboratory)

Analysis Procedure:

Inject the prepared sample extracts and working standards into the LC-MS/MS system.

Acquire data in MRM mode.

Process the data to obtain peak areas for the quantifier and qualifier ions for each analyte.

Construct calibration curves and quantify the analytes in the samples.

Data Presentation
The performance of different analytical methods for fenoxaprop-ethyl is summarized below.

Table 1: Method Performance for Fenoxaprop-ethyl Analysis

Method Matrix LOD LOQ
Recovery
(%)

Reference

HPLC-UV
Soil, Wheat

Grain, Straw

2 ng

(fenoxaprop-

ethyl), 1 ng

(fenoxaprop

acid)

5-10 ng/g 72.5 - 91.25 [7]

HPLC-

MS/MS
Wheat, Soil - - - [8]

GC-MS
Rice Straw,

Grain, Plant
0.01 mg/kg 0.05 mg/kg 76 - 86 [5]

HPLC-UV
Soil,

Vegetables
- - 91.22 - 99.32 [6]

LC-MS/MS
Rice, Soil,

Water
0.003 mg/kg - 75.1 - 102.8 [9]
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(e.g., QuEChERS with Acetonitrile)
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Extract Cleanup
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Centrifuge and collect supernatant

Instrumental Analysis
(HPLC-UV, LC-MS/MS, or GC-MS)
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Quantification
(using Fenoxaprop-ethyl standard)

Generate chromatogram

Reporting of Results
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Caption: General workflow for fenoxaprop-ethyl residue analysis.
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Sample Preparation (Soil)

LC-MS/MS Analysis

Weigh 20g Soil

Add 30mL Acetonitrile:Water (80:20)

Shake for 20 min

Centrifuge at 2000 rpm for 3 min

Repeat Extraction

Combine Supernatants

Dilute to 80mL

Mix 1:1 with Methanol:Water (70:30)

Inject into LC-MS/MS

LC Separation
(C18 column)

MS/MS Detection
(ESI, MRM Mode)

Click to download full resolution via product page

Caption: Detailed workflow for LC-MS/MS analysis in soil.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b038666?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b038666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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